Cas no 176389-60-9 (3-3-(trifluoromethyl)-3H-diazirin-3-ylbenzoic acid)

• Product Name: 3-3-(trifluoromethyl)-3H-diazirin-3-ylbenzoic acid
• CAS No: 176389-60-9
• MF: C₉H₅N₂O₂F₃
• MW: 230.143
• MDL: MFCD27946223
• CID: 4472778
• PubChem ID: 10878951
• Update Time: 2025-08-04

3-3-(trifluoromethyl)-3H-diazirin-3-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoic acid
• 3-3-(trifluoromethyl)-3H-diazirin-3-ylbenzoic acid
• 3-[3-(trifluoromethyl)-3H-diaziren-3-yl]benzoic acid
• 176389-60-9
• 3-[3-(trifluoromethyl)diazirin-3-yl]benzoic Acid
• DS-20190
• 3-[3-(trifluoromethyl)-3h-diazirin-3-yl]benzoic acid
• C73360
• EN300-12006724
• SCHEMBL7797061
• MFCD27946223
• CS-0101340
• AKOS032946987
• 3-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoicacid
• BHA38960

• MDL： MFCD27946223
• Inchi： InChI=1S/C9H5F3N2O2/c10-9(11,12)8(13-14-8)6-3-1-2-5(4-6)7(15)16/h1-4H,(H,15,16)
• InChI Key： CELVQYDOLLNPMB-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C2(N=N2)C(F)(F)F)C(=O)O

Computed Properties

• Exact Mass: 230.03031189g/mol
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-3-(trifluoromethyl)-3H-diazirin-3-ylbenzoic acid

Introduction to 3-(3-(Trifluoromethyl)-3H-diazirin-3-yl)benzoic Acid (CAS No. 176389-60-9)

3-(3-(Trifluoromethyl)-3H-diazirin-3-yl)benzoic acid (CAS No. 176389-60-9) is a versatile compound with significant applications in chemical biology and medicinal chemistry. This compound, often referred to as a photoactivatable crosslinker, has gained considerable attention due to its unique properties and potential in various research and therapeutic contexts.

The molecular structure of 3-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoic acid features a diazirine ring, which is a highly reactive functional group that can be activated by light, typically in the ultraviolet (UV) range. This photoactivation property makes it an ideal tool for studying protein-protein interactions, protein-ligand binding, and other biomolecular processes. The presence of the trifluoromethyl group enhances the stability and reactivity of the molecule, making it particularly useful in complex biological systems.

In recent years, significant advancements have been made in understanding the mechanisms and applications of photoactivatable crosslinkers. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated the use of 3-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoic acid in mapping protein-protein interaction networks within living cells. The researchers utilized this compound to identify novel binding partners of a specific protein, providing valuable insights into cellular signaling pathways.

Another notable application of 3-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoic acid is in the field of drug discovery. Its ability to form covalent bonds upon photoactivation allows it to be used as a probe for identifying and characterizing small molecule-protein interactions. This is particularly useful in the early stages of drug development, where understanding the binding affinity and specificity of potential drug candidates is crucial.

The synthesis of 3-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoic acid has also been optimized to improve yield and purity. A recent publication in Organic Letters described a streamlined synthetic route that involves the reaction of trifluoromethyl diazirine with substituted benzoic acids under mild conditions. This method not only simplifies the synthesis process but also enhances the overall efficiency and scalability of production.

In addition to its use as a crosslinker, 3-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoic acid has shown promise in imaging applications. When conjugated with fluorescent dyes or other imaging agents, this compound can be used to visualize protein interactions in real-time within living cells. This capability has significant implications for both basic research and clinical diagnostics.

The safety profile of 3-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoic acid has also been extensively studied. While it is important to handle this compound with care due to its reactivity, it has been found to be relatively safe when used under controlled conditions. Proper safety measures, such as wearing appropriate personal protective equipment (PPE) and working in a well-ventilated environment, are recommended to ensure safe handling.

In conclusion, 3-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoic acid (CAS No. 176389-60-9) is a powerful tool in chemical biology and medicinal chemistry. Its unique properties make it an invaluable reagent for studying biomolecular interactions, developing new drugs, and advancing imaging technologies. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.